Cas no 130711-05-6 (2,3-Bis(4-chloro-3-nitrophenyl)quinoxaline)

2,3-Bis(4-chloro-3-nitrophenyl)quinoxaline structure
130711-05-6 structure
Product name:2,3-Bis(4-chloro-3-nitrophenyl)quinoxaline
CAS No:130711-05-6
MF:C20H10Cl2N4O4
MW:441.223802089691
CID:2770007
PubChem ID:2246095

2,3-Bis(4-chloro-3-nitrophenyl)quinoxaline Chemical and Physical Properties

Names and Identifiers

    • 130711-05-6
    • STK749418
    • CBDivE_001591
    • AKOS000727680
    • DTXSID00367180
    • 2,3-Bis(4-chloro-3-nitrophenyl)quinoxaline
    • Inchi: InChI=1S/C20H10Cl2N4O4/c21-13-7-5-11(9-17(13)25(27)28)19-20(24-16-4-2-1-3-15(16)23-19)12-6-8-14(22)18(10-12)26(29)30/h1-10H
    • InChI Key: GICVKWUSVFLKDU-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 440.0079102Da
  • Monoisotopic Mass: 440.0079102Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 2
  • Complexity: 591
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 117Ų

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